Cas no 17934-75-7 ((1R,9aR)-1-(butanoyloxy)-5-methyloctahydro-2H-quinolizinium bromide)

• Product Name: (1R,9aR)-1-(butanoyloxy)-5-methyloctahydro-2H-quinolizinium bromide
• CAS No: 17934-75-7
• MF: C₁₄H₂₆BrNO₂
• MW: 320.265743732452
• CID: 1369575
• PubChem ID: 205416
• Update Time: 2025-04-20

(1R,9aR)-1-(butanoyloxy)-5-methyloctahydro-2H-quinolizinium bromide Chemical and Physical Properties

Names and Identifiers

• (1R,9aR)-1-(butanoyloxy)-5-methyloctahydro-2H-quinolizinium bromide
• [(1R,9aR)-5-methyl-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-5-ium-1-yl] butanoate,bromide
• trans-1-Hydroxy-5-methyloctahydro-2H-quinolizinium bromide butyrate (ester)
• 17934-75-7
• 2H-Quinolizinium, octahydro-1-hydroxy-5-methyl-, bromide, butyrate (ester), (E)-
• DTXSID40939204
• 1-(Butanoyloxy)-5-methyloctahydro-2H-quinolizin-5-ium bromide

• Inchi： 1S/C14H26NO2.BrH/c1-3-7-14(16)17-13-9-6-11-15(2)10-5-4-8-12(13)15;/h12-13H,3-11H2,1-2H3;1H/q+1;/p-1/t12-,13-,15?;/m1./s1
• InChI Key： GDSJSQXJLNHXRK-JAWPBFRBSA-M
• SMILES： [Br-].O(C(CCC)=O)[C@@H]1CCC[N+]2(C)CCCC[C@@H]21

Computed Properties

• Exact Mass: 292.9112
• Monoisotopic Mass: 319.11469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3